Cas no 101513-68-2 (Benzoyl fluoride,2,3,4,5-tetrafluoro-)
101513-68-2 structure
Product Name:Benzoyl fluoride,2,3,4,5-tetrafluoro-
CAS No:101513-68-2
MF:C7HF5O
MW:196.074259519577
CID:124673
PubChem ID:10198060
Update Time:2025-04-18
Benzoyl fluoride,2,3,4,5-tetrafluoro- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl fluoride,2,3,4,5-tetrafluoro-
- 2,3,4,5-tetrafluorobenzoyl fluoride
- Benzoyl fluoride, 2,3,4,5-tetrafluoro- (9CI)
- Benzoyl fluoride, 2,3,4,5-tetrafluoro-
- ZYEWNAMVVRPNJX-UHFFFAOYSA-N
- 101513-68-2
- DTXSID40436642
- SCHEMBL4851418
- DB-275026
-
- Inchi: 1S/C7HF5O/c8-3-1-2(7(12)13)4(9)6(11)5(3)10/h1H
- InChI Key: ZYEWNAMVVRPNJX-UHFFFAOYSA-N
- SMILES: FC1C(=C(C(=CC=1C(=O)F)F)F)F
Computed Properties
- Exact Mass: 195.99473
- Monoisotopic Mass: 195.99475546g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
- LogP: 2.35270
Benzoyl fluoride,2,3,4,5-tetrafluoro- Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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